Cas no 76385-54-1 (L-Glutamic acid, N-(chloroacetyl)-, diethyl ester)

L-Glutamic acid, N-(chloroacetyl)-, diethyl ester structure
76385-54-1 structure
Product Name:L-Glutamic acid, N-(chloroacetyl)-, diethyl ester
CAS No:76385-54-1
MF:C11H18ClNO5
MW:279.717322826386
CID:2844583
PubChem ID:71401822
Update Time:2025-04-21

L-Glutamic acid, N-(chloroacetyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • L-Glutamic acid, N-(chloroacetyl)-, diethyl ester
    • Diethyl N-(chloroacetyl)-L-glutamate
    • DTXSID90822839
    • 76385-54-1
    • Inchi: 1S/C11H18ClNO5/c1-3-17-10(15)6-5-8(11(16)18-4-2)13-9(14)7-12/h8H,3-7H2,1-2H3,(H,13,14)/t8-/m0/s1
    • InChI Key: UPCBMASFNMAWND-QMMMGPOBSA-N
    • SMILES: ClCC(N[C@H](C(=O)OCC)CCC(=O)OCC)=O

Computed Properties

  • Exact Mass: 279.0873504Da
  • Monoisotopic Mass: 279.0873504Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 10
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 81.7Ų

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